1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol

• IUPAC Name: 1-(dibenzylamino)-3-naphthalen-2-yloxypropan-2-ol
• InChI: InChI=1S/C27H27NO2/c29-26(21-30-27-16-15-24-13-7-8-14-25(24)17-27)20-28(18-22-9-3-1-4-10-22)19-23-11-5-2-6-12-23/h1-17,26,29H,18-21H2
• InChI Key: YFZMIWFKEZNJHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(COC3=CC4=CC=CC=C4C=C3)O
• Molecular Formula: C27H27NO2
• Molecular Weight: 397.5 g/mol

Description

1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol, also known as DPN, is a chemical compound that belongs to the family of selective estrogen receptor modulators (SERMs). It is a synthetic compound that has been widely used in scientific research to study the effects of estrogen receptors in various biological systems. In

Mechanism of Action

1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol acts as a selective estrogen receptor modulator by binding to ERβ and inducing a conformational change that allows it to interact with coactivators and corepressors. This interaction leads to the activation or repression of target genes involved in various biological processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol has been shown to have a wide range of biochemical and physiological effects in various biological systems. It has been found to have anti-inflammatory, neuroprotective, and anti-tumor properties. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol in lab experiments is its high selectivity for ERβ, which allows for the specific study of ERβ-mediated effects. However, one limitation of using 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol is its low solubility in water, which can make it difficult to formulate for in vivo experiments.

Future Directions

There are several future directions for research involving 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol. One area of interest is its potential use as a therapeutic agent for various diseases such as neurodegenerative disorders and cancer. Another area of interest is the development of more potent and selective ERβ agonists that can be used to study the biological effects of ERβ activation in greater detail. Additionally, the use of 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol in combination with other compounds such as anti-inflammatory agents or chemotherapeutic drugs may lead to new treatment strategies for various diseases.

Synthesis Methods

The synthesis of 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol involves several steps, starting from the reaction of 2-naphthol with benzyl bromide to form 2-naphthyl benzyl ether. This intermediate compound is then reacted with dibenzylamine in the presence of a catalyst to form 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol. The final product is purified by column chromatography to obtain a pure form of 1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol.

Scientific Research Applications

1-(dibenzylamino)-3-(2-naphthyloxy)-2-propanol has been widely used in scientific research to study the effects of estrogen receptors in various biological systems. It has been found to have a high affinity for estrogen receptor beta (ERβ) and a low affinity for estrogen receptor alpha (ERα). This selective binding to ERβ makes it a useful tool for studying the biological effects of ERβ activation.